Cas no 439661-32-2 (3-(2,3-Dimethylcyclohexyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(2,3-Dimethylcyclohexyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 439661-32-2
• MF: C₁₆H₂₀N₂OS
• MW: 288.407802581787
• CID: 6786181
• PubChem ID: 3571207
• Update Time: 2025-06-15

3-(2,3-Dimethylcyclohexyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• Z55928955
• HMS2437C12
• SCHEMBL12858406
• 3-(2,3-dimethylcyclohexyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• 3-(2,3-dimethylcyclohexyl)-2-sulfanylidene-1H-quinazolin-4-one
• AKOS021614026
• MLS000565581
• SR-01000556773-1
• 3-(2,3-dimethylcyclohexyl)-2-mercaptoquinazolin-4(3H)-one
• BRD-A78209763-001-01-6
• EN300-08876
• HMS1508J04
• REGID_for_CID_3571207
• AKOS001061026
• ChemDiv3_012522
• SMR000152712
• 3-(2,3-DIMETHYLCYCLOHEXYL)-2-SULFANYLIDENE-1,2,3,4-TETRAHYDROQUINAZOLIN-4-ONE
• AKOS005198676
• Oprea1_040390
• CS-0349077
• SR-01000556773
• CHEMBL1454734
• 439661-32-2
• 3-(2,3-Dimethylcyclohexyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C16H20N2OS/c1-10-6-5-9-14(11(10)2)18-15(19)12-7-3-4-8-13(12)17-16(18)20/h3-4,7-8,10-11,14H,5-6,9H2,1-2H3,(H,17,20)
• InChI Key： CVVSRXDHFVSJEK-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1C1CCCC(C)C1C)=O

Computed Properties

• Exact Mass: 288.12963444g/mol
• Monoisotopic Mass: 288.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(2,3-Dimethylcyclohexyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

Introduction to 3-(2,3-Dimethylcyclohexyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 439661-32-2)

3-(2,3-Dimethylcyclohexyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its unique chemical signature and designated by the CAS number 439661-32-2, represents a fascinating intersection of heterocyclic chemistry and sulfanyl-containing scaffolds. The presence of a dimethylcyclohexyl side chain alongside a dihydroquinazolin-4-one core imparts distinct physicochemical properties that make it a promising candidate for further exploration in drug discovery and development.

The dihydroquinazolinone moiety is particularly noteworthy, as it is a well-known pharmacophore in medicinal chemistry. This scaffold has been extensively studied for its potential biological activities, including kinase inhibition, antimicrobial properties, and anti-inflammatory effects. The introduction of a sulfanyl group at the 2-position further modulates the electronic and steric environment of the molecule, potentially enhancing its interaction with biological targets. The 2,3-dimethylcyclohexyl substituent adds an additional layer of complexity, influencing both the solubility and metabolic stability of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the sulfanyl group in 3-(2,3-Dimethylcyclohexyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one may engage in critical hydrogen bonding interactions with key residues in protein targets, while the dimethylcyclohexyl moiety could provide favorable hydrophobic interactions. These insights are derived from high-resolution crystal structures of related compounds and docking simulations, which have become indispensable tools in modern drug design.

The synthesis of this compound presents an interesting challenge due to the intricate arrangement of functional groups. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have streamlined many synthetic pathways for complex heterocycles like this one. Additionally, green chemistry principles are being increasingly applied to develop more sustainable synthetic protocols, reducing waste and minimizing hazardous byproducts.

In the realm of medicinal biology, 3-(2,3-Dimethylcyclohexyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one has shown promise in preclinical studies as a potential therapeutic agent. Its structural features align well with known bioactive molecules, suggesting multiple avenues for therapeutic intervention. For instance, derivatives of dihydroquinazolinones have been explored for their role in modulating enzyme activity and receptor binding. The sulfanyl group may enhance binding affinity or alter metabolic pathways, making this compound an attractive lead for further investigation.

The pharmacokinetic profile of CAS No. 439661-32-2 is another critical aspect that requires thorough characterization. Factors such as solubility, bioavailability, and metabolic clearance will determine its suitability for clinical translation. Computational methods like molecular dynamics simulations can predict how the molecule behaves within biological systems, aiding in rational drug design. Additionally, experimental techniques such as mass spectrometry and NMR spectroscopy provide detailed structural information essential for understanding its behavior in vivo.

Current research trends indicate that sulfanyl-containing compounds are emerging as a significant class of bioactive molecules. Their versatility stems from their ability to participate in diverse chemical interactions while maintaining structural stability. The case of 3-(2,3-Dimethylcyclohexyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one exemplifies this trend, as it combines multiple pharmacophoric elements into a single scaffold. Such integrative approaches are becoming increasingly prevalent in drug discovery programs aimed at addressing complex diseases.

The regulatory landscape for novel pharmaceutical compounds also plays a crucial role in determining their development trajectory. Ensuring compliance with safety and efficacy standards requires rigorous testing across multiple phases of clinical trials. However, early-stage computational modeling can significantly reduce costs by identifying promising candidates before investing resources into lengthy experimental validations.

Future directions for research on this compound may include exploring its potential applications in treating neurological disorders or chronic inflammatory conditions. The dihydroquinazolinone core has been associated with neuroprotective effects in some studies, while sulfanyl groups are known to influence oxidative stress pathways—a critical factor in many diseases. By leveraging interdisciplinary approaches combining chemistry, biology, and computational science researchers can accelerate the discovery process.

In conclusion,3-(2,3-Dimethylcyclohexyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One (CAS No. 439661-32-2)> stands out as a structurally unique and biologically relevant compound with significant therapeutic potential: